Cas no 61562-31-0 (Ethanone, 1-[5-methyl-3-(4-nitrobenzoyl)-1-phenyl-1H-pyrazol-4-yl]-)

• Product Name: Ethanone, 1-[5-methyl-3-(4-nitrobenzoyl)-1-phenyl-1H-pyrazol-4-yl]-
• CAS No: 61562-31-0
• MF: C₁₉H₁₅N₃O₄
• MW: 349.340104341507
• CID: 1627699
• Update Time: 2024-09-12

Ethanone, 1-[5-methyl-3-(4-nitrobenzoyl)-1-phenyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-methyl-3-(4-nitrobenzoyl)-1-phenyl-1H-pyrazol-4-yl]-

• Inchi： 1S/C19H15N3O4/c1-12-17(13(2)23)18(20-21(12)15-6-4-3-5-7-15)19(24)14-8-10-16(11-9-14)22(25)26/h3-11H,1-2H3
• InChI Key： ROBDERQQPFCWPC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)N(C2=CC=CC=C2)N=C1C(=O)C1=CC=C([N+]([O-])=O)C=C1)C

Computed Properties

• Exact Mass: 349.10635

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 132-133 °C(Solv: ethanol (64-17-5))
• Boiling Point: 580.2±50.0 °C(Predicted)
• PSA: 95.1
• pka: -5.90±0.10(Predicted)